Cas no 2639452-73-4 (tert-butyl 2-(piperidin-4-yl)propanoate)

• Product Name: tert-butyl 2-(piperidin-4-yl)propanoate
• CAS No: 2639452-73-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5643901
• PubChem ID: 90971561
• Update Time: 2025-10-10

tert-butyl 2-(piperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 2-(piperidin-4-yl)propanoate
• 2639452-73-4
• DB-404934
• EN300-27782789
• G73823
• tert-butyl 2-(piperidin-4-yl)propanoate

• Inchi： 1S/C12H23NO2/c1-9(10-5-7-13-8-6-10)11(14)15-12(2,3)4/h9-10,13H,5-8H2,1-4H3
• InChI Key： CGPITDVIQKTXKY-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 271.8±13.0 °C(Predicted)
• pka: 10.40±0.10(Predicted)

Additional information on tert-butyl 2-(piperidin-4-yl)propanoate

Introduction to Tert-butyl 2-(piperidin-4-yl)propanoate (CAS No. 2639452-73-4)

Tert-butyl 2-(piperidin-4-yl)propanoate, with the chemical formula C₁₂H₂₁NO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a tert-butyl group and a piperidine moiety in its structure contributes to its versatility and reactivity, making it a compound of great interest in drug discovery and development.

The CAS number 2639452-73-4 provides a unique identifier for this compound, ensuring precise classification and differentiation in scientific literature and databases. This numerical code is essential for researchers to accurately reference and retrieve information related to Tert-butyl 2-(piperidin-4-yl)propanoate, facilitating seamless communication and collaboration across global research communities.

In recent years, the demand for specialized intermediates like Tert-butyl 2-(piperidin-4-yl)propanoate has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound's ability to serve as a building block in the synthesis of more complex structures has made it indispensable in the development of novel therapeutic agents. Its application spans across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The structure of Tert-butyl 2-(piperidin-4-yl)propanoate consists of a propanoate ester linked to a piperidine ring, with a tert-butyl group attached at the second carbon atom. This arrangement imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The piperidine moiety, known for its ability to enhance binding affinity and metabolic stability, is particularly valuable in drug design. Meanwhile, the tert-butyl group provides steric hindrance, which can be crucial in optimizing pharmacokinetic profiles.

Recent studies have highlighted the potential of Tert-butyl 2-(piperidin-4-yl)propanoate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The unique structural features of this compound allow it to mimic natural ligands or disrupt aberrant interactions, offering a promising approach to modulate these pathways.

One notable application of Tert-butyl 2-(piperidin-4-yl)propanoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling cascades, and their overactivity or underactivity can lead to various pathological conditions. By incorporating this compound into drug candidates, researchers aim to develop highly selective kinase inhibitors that can modulate specific signaling pathways without affecting others. This precision is essential for minimizing side effects and improving therapeutic efficacy.

The pharmaceutical industry has also explored the use of Tert-butyl 2-(piperidin-4-yl)propanoate as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound's ability to provide a stable scaffold for peptidomimetic design has opened new avenues for developing next-generation therapeutics.

In addition to its pharmaceutical applications, Tert-butyl 2-(piperidin-4-yl)propanoate has shown promise in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests and pathogens. By leveraging this compound as an intermediate, scientists aim to develop novel agrochemicals that offer improved efficacy and environmental safety compared to traditional pesticides.

The synthesis of Tert-butyl 2-(piperidin-4-yl)propanoate typically involves multi-step organic reactions, including condensation reactions between piperidine derivatives and appropriate carboxylic acid esters. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Researchers continue to refine synthetic routes to improve yield, purity, and cost-effectiveness.

The safety profile of Tert-butyl 2-(piperidin-4-yl)propanoate is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully characterize its safety profile under various conditions. Comprehensive toxicological assessments are essential for ensuring its safe use in both laboratory settings and potential industrial applications.

In conclusion,Tert-butyl 2-(piperidin-4-yl)propanoate (CAS No. 2639452-73-4) represents a versatile and valuable intermediate with broad applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,Tert-butyl 2-(piperidin-4-yl)propanoate is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.